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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of established methods for determining the

susceptibility of laboratory bacterial strains to streptomycin. The following sections detail the

principles, protocols, and expected outcomes of three primary methodologies: Disk Diffusion

(Kirby-Bauer), Broth Microdilution, and Polymerase Chain Reaction (PCR) for resistance gene

detection. This information is intended to assist researchers in selecting the most appropriate

method for their specific experimental needs.

Method Comparison
The selection of a streptomycin susceptibility testing method depends on various factors,

including the required output (qualitative vs. quantitative), throughput, and the specific research

question being addressed. The table below summarizes the key characteristics of the three

methods detailed in this guide.
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Feature
Disk Diffusion
(Kirby-Bauer)

Broth Microdilution
Molecular
Detection (PCR)

Principle

Diffusion of

streptomycin from a

paper disk into agar,

creating a

concentration gradient

that inhibits bacterial

growth.

Two-fold serial

dilutions of

streptomycin in a

liquid growth medium

are inoculated with a

standardized bacterial

suspension.

Amplification of

specific streptomycin

resistance genes from

bacterial DNA.

Primary Output

Zone of Inhibition

(diameter in mm) -

Qualitative/Semi-

quantitative.

Minimum Inhibitory

Concentration (MIC)

in µg/mL -

Quantitative.

Presence or absence

of a specific

resistance gene -

Qualitative.

Turnaround Time 18-24 hours.[1] 18-24 hours.[1] 2-4 hours.[2]

Throughput Moderate High (with automation) High (with automation)

Key Advantage

Simple, low cost, and

widely used for routine

testing.[3][4]

Provides a

quantitative MIC

value, which is crucial

for determining the

level of resistance.[5]

[6]

Rapid, highly specific,

and can be performed

directly from a

bacterial colony.[2]

Key Limitation
Does not provide a

precise MIC value.[3]

More labor-intensive

and costly than disk

diffusion if performed

manually.

Does not confirm

phenotypic resistance;

the presence of a

gene does not always

equate to its

expression.

Experimental Protocols
Disk Diffusion (Kirby-Bauer) Method
This method is a standardized, semi-quantitative test widely used to assess the sensitivity of

bacteria to antibiotics.[3] It relies on the diffusion of an antibiotic from an impregnated paper
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disk into an agar medium inoculated with the test bacterium.[3]

Protocol:

Inoculum Preparation:

Select 3-5 well-isolated colonies of the test bacterium from a non-selective agar plate after

18-24 hours of incubation.

Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland

standard (approximately 1-2 x 10⁸ CFU/mL).[6][7]

Inoculation of Agar Plate:

Within 15 minutes of preparing the inoculum, dip a sterile cotton swab into the suspension

and remove excess fluid by pressing it against the inside of the tube.[4][7]

Streak the swab evenly over the entire surface of a Mueller-Hinton agar (MHA) plate in

three directions, rotating the plate approximately 60 degrees between each streaking to

ensure confluent growth.[7]

Allow the plate to dry for 3-5 minutes.[7]

Application of Antibiotic Disks:

Using sterile forceps, place a streptomycin (S10 - 10 µg) disk onto the surface of the

inoculated MHA plate.

Gently press the disk to ensure complete contact with the agar.

If testing multiple antibiotics, ensure disks are spaced at least 24 mm apart.[3]

Incubation:

Invert the plates and incubate at 35 ± 2°C for 16-20 hours in ambient air.

Interpretation of Results:
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After incubation, measure the diameter of the zone of inhibition (the clear area around the

disk where no bacterial growth is visible) to the nearest millimeter (mm).

Interpret the results based on established clinical breakpoints from organizations such as

the Clinical and Laboratory Standards Institute (CLSI) or the European Committee on

Antimicrobial Susceptibility Testing (EUCAST).

CLSI Interpretive Criteria for Streptomycin (10 µg disk) for Enterobacteriaceae

Zone Diameter (mm) Interpretation

≥ 15 Susceptible (S)

12 - 14 Intermediate (I)

≤ 11 Resistant (R)

EUCAST Interpretive Criteria for Streptomycin (High-Level Resistance Screen for

Enterococcus spp.)

Zone Diameter (mm) Interpretation

≥ 14 Negative (Synergy can be expected)

< 14 Positive (Synergy will not occur)
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Broth Microdilution Method
The broth microdilution method is a quantitative technique used to determine the Minimum

Inhibitory Concentration (MIC) of an antimicrobial agent, which is the lowest concentration that
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inhibits the visible growth of a microorganism.[5][6]

Protocol:

Preparation of Streptomycin Dilutions:

Prepare a stock solution of streptomycin.

Perform two-fold serial dilutions of the streptomycin stock solution in cation-adjusted

Mueller-Hinton Broth (CAMHB) in a 96-well microtiter plate to achieve a range of final

concentrations (e.g., 0.25 to 128 µg/mL).

Include a growth control well (broth and bacteria, no antibiotic) and a sterility control well

(broth only).

Inoculum Preparation:

Prepare a bacterial inoculum as described for the disk diffusion method, adjusted to a 0.5

McFarland standard.

Dilute this suspension in CAMHB to achieve a final concentration of approximately 5 x 10⁵

CFU/mL in each well of the microtiter plate.

Inoculation of Microtiter Plate:

Add the standardized bacterial inoculum to each well of the microtiter plate containing the

streptomycin dilutions and the growth control well.

Incubation:

Cover the plate and incubate at 35 ± 2°C for 16-20 hours in ambient air.

Interpretation of Results:

After incubation, visually inspect the wells for turbidity (bacterial growth).

The MIC is the lowest concentration of streptomycin at which there is no visible growth.
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Interpret the MIC value based on established clinical breakpoints.

CLSI Interpretive Criteria for Streptomycin MIC for Enterococcus spp. (High-Level Resistance)

MIC (µg/mL) Interpretation

≤ 500 Susceptible (Synergy may be predicted)

≥ 1000 Resistant (Synergy is unlikely)

EUCAST Interpretive Criteria for Streptomycin MIC (High-Level Resistance Screen for

Enterococcus spp.)

MIC (mg/L) Interpretation

≤ 512 Negative (Synergy can be expected)

> 512 Positive (Synergy will not occur)
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Molecular Detection of Resistance Genes by PCR
Polymerase Chain Reaction (PCR) can be used to rapidly detect the presence of specific

genes known to confer resistance to streptomycin, such as the aadA and strA-strB gene

cassettes. These genes encode for aminoglycoside-modifying enzymes.

Protocol (Example for aadA gene detection):
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DNA Extraction:

Isolate genomic DNA from a single bacterial colony or a liquid culture using a commercial

DNA extraction kit or a standard boiling lysis method.

PCR Amplification:

Prepare a PCR master mix containing PCR buffer, dNTPs, forward and reverse primers for

the aadA gene, Taq DNA polymerase, and nuclease-free water.

Primer Sequences for aadA:

Forward Primer: 5'-TCCACCTTCCAGGGAAATGC-3'

Reverse Primer: 5'-GGGTATACCAGATACGCGCC-3'

Add the extracted DNA template to the master mix.

Include a positive control (DNA from a known aadA-positive strain) and a negative control

(nuclease-free water instead of template DNA).

Thermocycling Conditions:

Perform PCR using the following cycling conditions:

Initial Denaturation: 95°C for 5 minutes

30-35 Cycles:

Denaturation: 95°C for 30 seconds

Annealing: 55-60°C for 30 seconds (optimize based on primer melting temperature)

Extension: 72°C for 1 minute

Final Extension: 72°C for 5 minutes

Detection of PCR Product:

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15967514?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analyze the PCR products by agarose gel electrophoresis.

A band of the expected size (approximately 287 bp for the primers listed above) indicates

the presence of the aadA gene.

Interpretation of Results:

Positive Result: A visible band of the correct size in the sample lane, corresponding to the

positive control. This indicates the presence of the aadA gene.

Negative Result: No band in the sample lane, while the positive control shows a band. This

indicates the absence of the aadA gene.

Invalid Result: No band in the positive control lane, or a band in the negative control lane.

The experiment should be repeated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 13 Tech Support

https://pid-el.com/wp-content/uploads/2024/07/CLSI-M100.pdf
https://iacld.com/UpFiles/Documents/672a1c7c-d4ad-404e-b10e-97c19e21cdce.pdf
http://lcpdb.ddlemb.com/args/argene/3006/
https://goums.ac.ir/files/deputy_treat/md_labs_ef39a/files/M100-S27_CLSI_2017.pdf
https://www.researchgate.net/figure/Primers-used-for-amplifying-the-streptomycin-resistance-genes_tbl2_355003913
https://journals.asm.org/doi/10.1128/jcm.01623-23
https://pmc.ncbi.nlm.nih.gov/articles/PMC8632614/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8632614/
https://www.benchchem.com/product/b15967514/docs#a-comparative-guide-to-streptomycin-susceptibility-testing-in-laboratory-bacterial-strains
https://www.benchchem.com/product/b15967514/docs#a-comparative-guide-to-streptomycin-susceptibility-testing-in-laboratory-bacterial-strains
https://www.benchchem.com/product/b15967514/docs#a-comparative-guide-to-streptomycin-susceptibility-testing-in-laboratory-bacterial-strains
https://www.benchchem.com/product/b15967514/docs#a-comparative-guide-to-streptomycin-susceptibility-testing-in-laboratory-bacterial-strains
https://www.benchchem.com/product/b15967514?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15967514?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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